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Compound of Interest

Compound Name: BAY 299

Cat. No.: B1191971

Do not treat BAY 299 as a benign reagent. BAY 299 is a potent, selective inhibitor of the
Bromodomain and PHD Finger-containing (BRPF) family, specifically targeting BRD1 and
TAF1. As an epigenetic modulator, it directly influences gene transcription and chromatin
structure.

Scientific Integrity Warning: In the absence of long-term chronic toxicity data for this specific
probe, you must apply the Precautionary Principle. Handle this compound as a potential
reproductive toxin and carcinogen. It is a bioactive small molecule designed to alter cellular
programming; its disposal must guarantee zero environmental release to prevent downstream
aguatic toxicity or unintended biological uptake.

Hazard Profile & Chemical Identity

Before disposal, verify the identity of the substance to ensure compatibility with waste streams.
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Parameter Technical Specification

Compound Name BAY 299

CAS Number 2080306-23-4

Molecular Formula C25H23N304

Target BRD1 (ICso = 6 nM), TAF1 (ICso = 13 nM)

Soluble in DMSO (up to 100 mM); poor aqueous

Solubilit
Y solubility.[1]

) Bioactive Substance. Potential Target Organ
Primary Hazard -
Toxicity.

Warning. H302 (Harmful if swallowed), H361
o (Suspected of damaging fertility/unborn child -
GHS Classification ] ] ] )
Precautionary assignment for epigenetic

modulators).

Operational Disposal Protocol

This protocol utilizes a Self-Validating System: at every step, the user must verify the state of
the waste before proceeding to the next node.

A. Solid Waste (Original Vials & Residual Powder)

Context: You have an expired vial or a vial with a small amount of residual powder.

e Do NOT Rinse: Never rinse the original vial into the sink. The residual compound is potent.

[LI[21[3]14]

¢ Solvent Rinse (Optional but Recommended): If you must clean the vial for glass recycling,
rinse with a small volume of DMSO or Acetone. Collect this rinse as Liquid Waste (see
Section B).

e Primary Containment: Cap the vial tightly.
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e Segregation: Place the capped vial into a clear, sealable polyethylene bag (secondary
containment).

» Designation: Label as "Hazardous Chemical Waste - Solid (Trace Debris)."

o Disposal Path: High-Temperature Incineration.

B. Liquid Waste (Stock Solutions in DMSO)

Context: You have 10 mM or 100 mM stock solutions in DMSO that are no longer needed.

o Compatibility Check: DMSO is a combustible organic solvent. It is compatible with non-
halogenated organic waste streams.

e Segregation: Pour the stock solution into the laboratory's "Non-Halogenated Organic
Solvent" carboy.

o Critical Check: Ensure the carboy does NOT contain strong oxidizers (e.g., Nitric Acid), as
DMSO can react violently.

e Labeling: Update the carboy tag to include "BAY 299 (<0.1%)" and "DMSO."

o Disposal Path: Fuel blending/Incineration.

C. Aqueous Waste (Cell Culture Media)

Context: Media containing nM or uM concentrations of BAY 299.

» Deactivation: Although BAY 299 is stable, the biological matrix (cells) must be neutralized.
Add Bleach (Sodium Hypochlorite) to a final concentration of 10% for 20 minutes.

e Assessment:

o Low Concentration (<1 uM): After bleaching, this can often be drain-disposed with copious
water (subject to local EHS approval).

o High Concentration (>1 uM): Do not drain.[5][6] Collect as "Aqueous Chemical Waste" for
off-site treatment.
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D. Contaminated Solids (Tips, Gloves, Weigh Boats)

Collection: Collect all pipette tips, gloves, and weigh boats that directly touched the
compound.

Container: Place in a dedicated "Solid Hazardous Waste" bucket lined with a thick yellow or
clear bag (depending on institutional color codes).

Prohibition: Do NOT place these in the regular trash or "Sharps" bins (unless the tip is a
needle).

Visual Workflow: Decision Logic

The following diagram illustrates the decision tree for BAY 299 disposal.

Waste Generation:
BAY 299

Determine Physical State

Organic Solvent Water/Media

Dry Waste

Solid / Powder Liquid Stock Aqueous Media
(Vials, Weigh Boats) (DMSO) (Cell Culture)
1. Double Bag 1. Verify No Oxidizers 1. Bleach (10%) for 20 min
2. Label: Toxic Solid 2. Pour into Non-Halogenated 2. Check Local EHS Rules
3. Incineration Bin Solvents Carboy 3. Drain or Aq. Waste

Handover to
EHS / Waste Mgmt
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Figure 1: Operational decision tree for the segregation and disposal of BAY 299 waste
streams.

Emergency Spill Response
If a spill occurs, immediate containment is required to prevent aerosolization of the powder.

o Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, lab coat, and safety
goggles. If powder was spilled outside a fume hood, wear an N95 or P100 respirator.

e Containment:

o Solid Spill: Cover with wet paper towels (dampened with water) to prevent dust
generation. Scoop up the wet slurry.

o Liquid Spill (DMSO): Absorb with vermiculite or standard spill pads.
o Decontamination: Clean the surface with a detergent solution followed by water.

» Disposal: All cleanup materials (towels, pads, gloves) must be disposed of as Solid
Hazardous Waste (see Section 3.D).

Regulatory Framework & Compliance

This protocol aligns with the following regulatory standards. You must cite these when filling out
your institution's waste manifest.

o US EPA (RCRA): While BAY 299 is not a P-listed or U-listed waste, it falls under the
"Characteristic Waste" definition if it exhibits toxicity. We treat it as a Non-Regulated
Chemical Waste that requires destruction via incineration (Code P501).

o EU CLP/REACH: Classified as a substance requiring special instructions for disposal (P501.:
Dispose of contents/container to an approved waste disposal plant).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. rndsystems.com [rndsystems.com]

. BAY-299 | Structural Genomics Consortium [thesgc.org]
. caymanchem.com [caymanchem.com]

. selleckchem.com [selleckchem.com]

. resources.rndsystems.com [resources.rndsystems.com]

. hextind.com [nextind.com]

°
~ (o)) ol iy w N -

. Probe BAY-299 | Chemical Probes Portal [chemicalprobes.org]

e To cite this document: BenchChem. [Executive Summary: The Precautionary Principle].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1191971#bay-299-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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